Cas no 306305-14-6 (Guanosine,2'-deoxy-4'-C-ethynyl- (9CI))

• Product Name: Guanosine,2'-deoxy-4'-C-ethynyl- (9CI)
• CAS No: 306305-14-6
• MF: C₁₂H₁₃N₅O₄
• MW: 291.262721776962
• CID: 310266
• PubChem ID: 135422917
• Update Time: 2025-04-19

Guanosine,2'-deoxy-4'-C-ethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Guanosine,2'-deoxy-4'-C-ethynyl- (9CI)
• 2-amino-9-[(2R,4S,5R)-5-ethynyl-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• CHEMBL2012671
• MPCMLKLBMSFTTJ-QRPMWFLTSA-N
• 4'-C-ethynyl dGuo
• 9-(2-Deoxy-4-C-ethynyl-beta-D-ribo-pentofuranosyl)guanine
• 2-amino-9-[(2R,4S,5R)-5-ethynyl-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6-one
• 4'-E-dG
• SCHEMBL24695938
• 2'-deoxy-4'-C-ethynylguanosine
• DTXSID80184690
• 306305-14-6
• 4'-Ethynyl--2'-deoxyguanosine
• 4'-ethynyl-2'-deoxyguanosine
• SCHEMBL7211319
• 2-Amino-9-((2R,4S,5R)-5-ethynyl-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one
• 9-(2-Deoxy-4-C-ethynyl-.beta.-D-ribo-pentofuranosyl)guanine

• Inchi： 1S/C12H13N5O4/c1-2-12(4-18)6(19)3-7(21-12)17-5-14-8-9(17)15-11(13)16-10(8)20/h1,5-7,18-19H,3-4H2,(H3,13,15,16,20)/t6-,7+,12+/m0/s1
• InChI Key： MPCMLKLBMSFTTJ-QRPMWFLTSA-N
• SMILES： O1[C@H](C[C@@H]([C@@]1(C#C)CO)O)N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 291.09689
• Monoisotopic Mass: 291.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 695.6°Cat760mmHg
• Flash Point: 374.5°C
• Refractive Index: 1.785
• PSA: 134.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones